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Compound of Interest

Compound Name: N-Isovalerylglycine

Cat. No.: B3044281 Get Quote

Essential Safety and Handling Guide for N-
Isovalerylglycine
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling N-Isovalerylglycine. The following

procedures and recommendations are designed to ensure safe handling, use, and disposal of

this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
N-Isovalerylglycine is a white to off-white powder or crystalline solid.[1] The primary hazard

associated with this chemical is its potential to cause serious eye irritation.[2] Therefore,

adherence to proper safety protocols is crucial.

Recommended Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment should

be worn when handling N-Isovalerylglycine:
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles
Air-tight, chemical

splash goggles

Protects against dust

particles and potential

splashes, addressing

the serious eye

irritation hazard.[1][2]

Hand Protection Gloves
Chemically resistant

rubber gloves

Prevents direct skin

contact with the

compound.[1]

Body Protection
Laboratory

Coat/Gown

Long-sleeved, closed

front

Protects skin and

personal clothing from

contamination.[3]

Respiratory Protection Respirator (e.g., N95)

Use in poorly

ventilated areas or

when dust may be

generated

A local exhaust

system is preferred to

control dust. If not

available or

insufficient, a

respirator is

necessary.[1][3]

Safe Handling and Operational Plan
A systematic approach to handling N-Isovalerylglycine is essential for laboratory safety. The

following workflow outlines the key steps from preparation to disposal.

Preparation Handling Post-Handling Disposal

Don Appropriate PPE Prepare Well-Ventilated
Work Area

Handle N-Isovalerylglycine
(Avoid Dust Generation)

Proceed to
Handling Decontaminate Work Area

and Equipment
After Use Wash Hands Thoroughly Dispose of Waste in

Accordance with Local Regulations
Final Step

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-Isovalerylglycine.
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Experimental Protocol: Safe Handling of N-
Isovalerylglycine
This protocol provides a step-by-step guide for the safe handling of N-Isovalerylglycine in a

laboratory setting.

1. Preparation:

Ensure the work area is clean and uncluttered.

Work in a well-ventilated area, preferably within a chemical fume hood or using local exhaust

ventilation to minimize dust dispersion.[1]

Don the required personal protective equipment (PPE): safety goggles, a lab coat, and

chemically resistant gloves.

2. Handling:

Carefully weigh and transfer the solid compound, avoiding the creation of dust.

Keep the container tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Store the compound in a cool, dark place, away from incompatible materials such as

oxidizing agents.[1]

3. Post-Handling & Decontamination:

Clean the work surfaces and any equipment used with an appropriate solvent.

Remove PPE carefully to avoid cross-contamination.

Wash hands and face thoroughly with soap and water after handling is complete.[1]

4. First Aid Measures:
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[1]

In case of skin contact: Remove contaminated clothing and rinse the skin with water. If

irritation occurs, seek medical attention.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, seek medical advice.[1]

If ingested: Rinse the mouth and seek medical advice if you feel unwell.[1]

Disposal Plan
The disposal of N-Isovalerylglycine and any contaminated materials must be conducted in

accordance with local, state, and federal regulations. As specific guidelines for this compound

are not readily available, it is imperative to:

Consult your institution's Chemical Safety Officer or Environmental Health and Safety (EHS)

department for specific disposal procedures.[4]

Treat the waste as hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.

Do not dispose of N-Isovalerylglycine down the drain or in regular trash.

Chemical and Physical Properties
The following table summarizes key quantitative data for N-Isovalerylglycine.
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Property Value Source

CAS Number 16284-60-9 [5]

Molecular Formula C₇H₁₃NO₃ [5]

Molecular Weight 159.18 g/mol [2]

Appearance
White to off-white powder or

crystals
[1]

Melting Point 87-90 °C

Purity ≥97.0% (GC)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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